Cas no 2757871-56-8 (4-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757871-56-8
• Molecular Formula: C₁₇H₂₀O₃S
• Molecular Weight: 304.403903961182
• CID: 6208445
• PubChem ID: 87298856

4-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate Properties

Names and Identifiers

• 2757871-56-8
• 4-(butan-2-yl)phenyl 4-methylbenzene-1-sulfonate
• SCHEMBL1830292
• EN300-37153219

• InChIKey： BVWBIXMVKIJZKD-UHFFFAOYSA-N
• Inchi： 1S/C17H20O3S/c1-4-14(3)15-7-9-16(10-8-15)20-21(18,19)17-11-5-13(2)6-12-17/h5-12,14H,4H2,1-3H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 304.11331567g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 304.11331567g/mol
• Heavy Atom Count: 21
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters